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Compound of Interest

Compound Name: Trimethylsilyl methanesulfonate

Cat. No.: B167855

For researchers, scientists, and drug development professionals, the safe handling and
disposal of reactive chemical reagents like Trimethylsilyl methanesulfonate are paramount.
This guide provides immediate, essential procedural information to ensure laboratory safety
and operational integrity.

Chemical Identifier:

Name: Trimethylsilyl methanesulfonate

Synonyms: Trimethylsilyl mesylate

CAS Number: 10090-05-8

Molecular Formula: C4H1203SSi

Physicochemical and Hazard Data

The following table summarizes key quantitative data for Trimethylsilyl methanesulfonate
and a closely related, more hazardous analogue, Trimethylsilyl trifluoromethanesulfonate, for
comparative safety assessment.
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Property Trimethylsilyl Trimethylsilyl
Methanesulfonate Trifluoromethanesulfonate

CAS Number 10090-05-8 27607-77-8

Molecular Formula C4H1203SSi CaHoF303SSi

Molecular Weight 168.29 g/mol 222.26 g/mol

Form Liquid Liquid

Boiling Point 103-104 °C at 25 mmHg|[1] Not available

Flash Point 30 °C (86 °F) - closed cup[1] Not available

Density 1.09 g/mL at 25 °C[1] 1.225 g/mL

Signal Word Warning[1] Danger[2][3]

Key Hazard Statements

H226 (Flammable liquid and

vapor)[1]

H226 (Flammable liquid and
vapor), H314 (Causes severe

skin burns and eye damage)[2]

[3]4]

Operational Plan: Safe Handling Protocol

As a moisture-sensitive and flammable silylating agent, Trimethylsilyl methanesulfonate

requires strict adherence to the following handling protocol to mitigate risks.

Engineering Controls

Fume Hood: All manipulations of Trimethylsilyl methanesulfonate must be performed

within a certified chemical fume hood to minimize inhalation exposure.[1]

atmosphere, such as nitrogen or argon.[1]

Ventilation: Ensure the laboratory is well-ventilated.[1]

Inert Atmosphere: Due to its reactivity with moisture, handle the reagent under an inert

Grounding: Proper grounding and bonding of containers and receiving equipment are

necessary to prevent static discharge, which can be an ignition source.[2][4]
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o Safety Equipment: An operational and easily accessible eyewash station and safety shower
are mandatory in the immediate work area.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical for preventing chemical exposure.

o Eye and Face Protection: Wear tightly fitting chemical safety goggles with side shields.[1] For
tasks with a higher splash potential, a full-face shield is also required.[1][5]

¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. Given the corrosive nature of related
compounds, select gloves with proven resistance to reactive organosilanes.

o Lab Coat/Apron: A flame-resistant lab coat should be worn. For larger quantities or splash
risks, a chemically resistant apron over the lab coat is recommended.

o Clothing: Wear long pants and closed-toe shoes.

o Respiratory Protection: If there is a risk of inhalation despite working in a fume hood, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with appropriate cartridges
for organic vapors.[2]

Handling Procedures

e Pre-Use Inspection: Before handling, visually inspect the container for any signs of damage
or leakage.

» Dispensing: Use only non-sparking tools for opening and dispensing the chemical.[2][4]
Transfer liquids carefully to minimize splashing.

o Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and
well-ventilated area away from heat, sparks, and open flames.[2][4][6] Store away from
incompatible materials such as strong oxidizing agents, acids, bases, and water.[2][4]

Emergency Response and Disposal Plan

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methanesulfonamide_N_trimethylsilyl.pdf
https://www.fishersci.com/store/msds?partNumber=AC209440100&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methanesulfonamide_N_trimethylsilyl.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methanesulfonamide_N_trimethylsilyl.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.fishersci.com/store/msds?partNumber=AC209440100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC209440100&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SIT8620.0-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC209440100&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SIT8620.0-msds.pdf
https://www.chemicalbook.com/msds/trimethylsilyl-trifluoromethanesulfonate.pdf
https://www.fishersci.com/store/msds?partNumber=AC209440100&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SIT8620.0-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Spill Response Protocol

e Minor Spill (within a fume hood):
o Alert personnel in the immediate vicinity.

o Wearing full PPE, contain the spill with a dry, inert absorbent material like vermiculite or
sand.[1]

o Carefully collect the absorbed material using non-sparking tools and place it into a
designated hazardous waste container.[1][2]

o Decontaminate the spill area.
o Major Spill (outside a fume hood or large volume):
o Immediately evacuate the laboratory, alerting others in the area.[1]
o Activate the fire alarm if necessary.
o Contact the institution's environmental health and safety (EHS) department.

o Prevent entry to the affected area.

Disposal Plan

Chemical waste must be managed to ensure personnel safety and environmental protection.[1]

» Waste Collection: All waste containing Trimethylsilyl methanesulfonate, including
contaminated consumables like gloves and paper towels, must be collected in a dedicated,
properly labeled, and sealed hazardous waste container.[1]

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "Trimethylsilyl methanesulfonate".[1]

o Storage of Waste: Store the hazardous waste container in a designated, well-ventilated
secondary containment area, segregated from incompatible materials.[1]
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» Final Disposal: Dispose of the hazardous waste through your institution's licensed
environmental health and safety contractor.[1][4][6]

Workflow and Safety Relationships

The following diagram illustrates the logical workflow for the safe handling of Trimethylsilyl
methanesulfonate, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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